Cas no 208173-21-1 (1-[4-fluoro-2-(trifluoromethyl)phenyl]ethan-1-one)

1-[4-fluoro-2-(trifluoromethyl)phenyl]ethan-1-one is a fluorinated aromatic ketone with unique structural features. It exhibits high purity and stability, making it suitable for various chemical applications. This compound offers enhanced reactivity and selectivity in organic synthesis, particularly in the construction of complex molecules. Its unique fluorine substitution provides increased stability and tunable electronic properties, making it a valuable tool in chemical research and development.
1-[4-fluoro-2-(trifluoromethyl)phenyl]ethan-1-one structure
208173-21-1 structure
Product Name:1-[4-fluoro-2-(trifluoromethyl)phenyl]ethan-1-one
CAS No:208173-21-1
MF:C9H6F4O
MW:206.136956691742
MDL:MFCD00061251
CID:92400
PubChem ID:2737535
Update Time:2025-06-20

1-[4-fluoro-2-(trifluoromethyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Fluoro-2-(trifluoromethyl)phenyl)ethanone
    • 4'-Fluoro-2'-(trifluoromethyl)acetophenone
    • 1-[4-fluoro-2-(trifluoromethyl)phenyl]ethanone
    • 1-[4-fluoro-2-(trifluoromethyl)phenyl]ethan-1-one
    • 1-acetyl-4-fluoro-2-(trifluoromethyl)benzene
    • 4′-Fluoro-2′-(trifluoromethyl)acetophenone
    • 1-(4-Fluoro-2-trifluoromethylphenyl)ethanone
    • 4-fluoro-2-(trifluoromethyl)acetophenone
    • Ethanone, 1-[4-fluoro-2-(trifluoromethyl)phenyl]-
    • WBCCAINPZLAKRN-UHFFFAOYSA-N
    • PubChem4243
    • Jsp004269
    • 2-Acetyl-5-fluorobenzotrifluor
    • AM61838
    • 1-(4-Fluoro-2-trifluoromethyl-phenyl)-ethanone
    • CL8669
    • EN300-314173
    • A19716
    • DTXSID70372120
    • 4 inverted exclamation mark -Fluoro-2 inverted exclamation mark -(trifluoromethyl)acetophenone
    • SCHEMBL2074860
    • SY061759
    • AKOS015853488
    • PS-8075
    • MFCD00061251
    • 4'-FLUORO-2'-TRIFLUOROMETHYLACETOPHENONE
    • CS-W008545
    • FT-0618443
    • 208173-21-1
    • DB-045395
    • 671-115-7
    • MDL： MFCD00061251
    • Inchi： 1S/C9H6F4O/c1-5(14)7-3-2-6(10)4-8(7)9(11,12)13/h2-4H,1H3
    • InChI Key： WBCCAINPZLAKRN-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(C=CC=1C(C)=O)F)(F)F
    • BRN： 7637196

Computed Properties

  • Exact Mass: 206.03500
  • Monoisotopic Mass: 206.03547746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.6

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.299
  • Boiling Point: 212 ºC
  • Flash Point: 79 ºC
  • Refractive Index: 1.4475
  • PSA: 17.07000
  • LogP: 3.04710
  • Solubility: Not determined

1-[4-fluoro-2-(trifluoromethyl)phenyl]ethan-1-one Security Information

1-[4-fluoro-2-(trifluoromethyl)phenyl]ethan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-[4-fluoro-2-(trifluoromethyl)phenyl]ethan-1-one Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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1-[4-fluoro-2-(trifluoromethyl)phenyl]ethan-1-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:208173-21-1)4'-Fluoro-2'-(trifluoromethyl)acetophenone
Order Number:LE1703
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:41
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:208173-21-1)4'-Fluoro-2'-(trifluoromethyl)acetophenone
LE1703
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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